4-(2-Ethoxy-5-propylphenyl)-1,3-thiazol-2-ylamine hydrobromide
Description
Synthesis Analysis
The synthesis of thiazole derivatives is a topic of interest due to their biological activities. For instance, paper describes the synthesis of a structurally novel series of selective serotonin-3 receptor antagonists, which includes a thiazole derivative. Similarly, paper outlines an eco-friendly protocol for synthesizing benzo[d]thiazol-2-ylamino derivatives in water, which demonstrates the versatility of thiazole chemistry and the potential for greener synthesis methods.
Molecular Structure Analysis
The molecular structure of thiazole derivatives is crucial for their biological function. Paper provides a detailed characterization of a thiazolidin-4-one derivative, including its crystal structure determined by X-ray powder diffraction. Paper also discusses the crystal structure of a pyrazole-thiazole derivative, highlighting the importance of intermolecular interactions in the solid state. These studies suggest that the molecular structure of thiazole derivatives is complex and can be finely tuned for specific interactions.
Chemical Reactions Analysis
Thiazole derivatives can participate in various chemical reactions due to their reactive centers. Although the papers do not directly discuss the chemical reactions of "4-(2-Ethoxy-5-propylphenyl)-1,3-thiazol-2-ylamine hydrobromide," they do mention the reactivity of similar compounds. For example, paper describes the biochemical evaluation of thiazol-2-yl benzenesulfonamides, indicating that the thiazole moiety can be a key site for biological interactions.
Physical and Chemical Properties Analysis
The physical and chemical properties of thiazole derivatives are influenced by their molecular structure. Paper explores the structure-activity relationship of thiazolidine-dione analogs, which could provide insights into the physical properties such as solubility and stability. Paper discusses the anticancer activity of thiazol-4-amine derivatives, which is related to their chemical properties and ability to interact with biological targets.
properties
IUPAC Name |
4-(2-ethoxy-5-propylphenyl)-1,3-thiazol-2-amine;hydrobromide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2OS.BrH/c1-3-5-10-6-7-13(17-4-2)11(8-10)12-9-18-14(15)16-12;/h6-9H,3-5H2,1-2H3,(H2,15,16);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBAMJDJPKPBIKQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=C(C=C1)OCC)C2=CSC(=N2)N.Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19BrN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Ethoxy-5-propylphenyl)-1,3-thiazol-2-ylamine hydrobromide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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